Cas no 390387-79-8 (3-(3,5-difluorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(3,5-difluorophenyl)-2-oxopropanoic acid
• CAS No: 390387-79-8
• MF: C₉H₆F₂O₃
• MW: 200.138949871063
• CID: 6496780
• PubChem ID: 57263432
• Update Time: 2024-03-01

3-(3,5-difluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluorophenyl)-2-oxopropanoic acid
• C91211
• MFCD24483661
• SY339353
• 390387-79-8
• EN300-1846423

• Inchi： 1S/C9H6F2O3/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： ABQNNXIBZSKYFW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(C(=O)O)=O)F

Computed Properties

• Exact Mass: 200.02850037g/mol
• Monoisotopic Mass: 200.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives